Cas no 121187-73-3 (5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride)

• Product Name: 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride
• CAS No: 121187-73-3
• MF: C₇H₁₂ClN₅
• MW: 201.656679153442
• CID: 6039484
• PubChem ID: 165674437
• Update Time: 2025-05-25

5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride
• Z2310717560
• EN300-7501086
• 5H,6H,7H,8H-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride
• 121187-73-3

• Inchi： 1S/C7H11N5.ClH/c8-6-4-3-10-2-1-5(4)11-7(9)12-6;/h10H,1-3H2,(H4,8,9,11,12);1H
• InChI Key： MOJNJXLJAXUXHZ-UHFFFAOYSA-N
• SMILES： NC1=NC(N)=NC2CCNCC1=2.Cl

Computed Properties

• Exact Mass: 237.0548008g/mol
• Monoisotopic Mass: 237.0548008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų

Additional information on 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride

Comprehensive Overview of 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride (CAS No. 121187-73-3)

5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride (CAS No. 121187-73-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often abbreviated as THPP-diamine dihydrochloride, belongs to the pyridopyrimidine class, which is known for its versatility in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor and its implications in treating various diseases, including cancer and inflammatory disorders.

The molecular structure of 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride features a fused pyridine-pyrimidine ring system, which enhances its binding affinity to biological targets. This characteristic makes it a valuable scaffold in medicinal chemistry. Recent studies have explored its potential in modulating signal transduction pathways, a hot topic in modern drug development. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly relevant in addressing unmet medical needs.

One of the most frequently searched questions about CAS No. 121187-73-3 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods align with the growing demand for high-quality research chemicals in academic and industrial laboratories.

In addition to its pharmaceutical potential, 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride has also been investigated for its biochemical properties. Its ability to interact with enzymes and receptors makes it a promising candidate for mechanistic studies. Researchers are particularly keen on understanding its structure-activity relationship (SAR), which is critical for optimizing drug efficacy and minimizing side effects. This aligns with the broader trend of rational drug design in the pharmaceutical industry.

The stability and solubility of THPP-diamine dihydrochloride are also topics of interest. The dihydrochloride salt form improves its aqueous solubility, which is essential for in vitro and in vivo studies. This property is particularly valuable in preclinical research, where bioavailability is a key consideration. As the demand for bioactive small molecules continues to rise, compounds like this are likely to remain in the spotlight.

Another area of exploration for CAS No. 121187-73-3 is its potential role in neurodegenerative diseases. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, researchers are actively seeking novel compounds that can modulate neuroprotective pathways. While preliminary data is promising, further studies are needed to validate its efficacy and safety. This aligns with the broader focus on translational research in the life sciences.

From a commercial perspective, 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride is available through specialized chemical suppliers. Its pricing and availability often depend on factors such as purity grade and batch size. Researchers are advised to verify the certificate of analysis (CoA) to ensure compliance with their experimental requirements. This underscores the importance of quality control in scientific research.

In summary, 5,6,7,8-Tetrahydro-pyrido[4,3-d]pyrimidine-2,4-diamine dihydrochloride (CAS No. 121187-73-3) is a compound of significant interest in both academic and industrial settings. Its unique structure, combined with its potential therapeutic applications, makes it a valuable tool in drug discovery and biochemical research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing modern medicine.